Cas no 82-60-0 (Naphtho[2,1-b]thiophen-1(2H)-one)
![Naphtho[2,1-b]thiophen-1(2H)-one structure](https://www.kuujia.com/scimg/cas/82-60-0x500.png)
82-60-0 structure
Product name:Naphtho[2,1-b]thiophen-1(2H)-one
Naphtho[2,1-b]thiophen-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,1-b]thiophen-1(2H)-one
- benzo[e][1]benzothiol-1-one
- naphtho[2,1-b]thiophen-1-ol
- Naphtho[2,1-b]thiophen-1-on
- naphtho[2,1-b]thiophen-1-one
- SCHEMBL87603
- DTXSID30479240
- 82-60-0
-
- Inchi: InChI=1S/C12H8OS/c13-10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-6H,7H2
- InChI Key: KLRNDFGOYWAXOU-UHFFFAOYSA-N
- SMILES: C1C(=O)C2=C(S1)C=CC3=CC=CC=C32
Computed Properties
- Exact Mass: 200.03000
- Monoisotopic Mass: 200.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 3.12820
Naphtho[2,1-b]thiophen-1(2H)-one Related Literature
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Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
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M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
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Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
82-60-0 (Naphtho[2,1-b]thiophen-1(2H)-one) Related Products
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